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Compound of Interest

Compound Name: Pendimethalin

Cat. No.: B1679228

An In-depth Technical Guide to the History of Pendimethalin as a Dinitroaniline Herbicide

Introduction

Pendimethalin, a selective herbicide belonging to the dinitroaniline class, has been a
cornerstone of weed management in agriculture for decades.[1] Its primary function is to
control annual grasses and certain broadleaf weeds through pre-emergent or early post-
emergent applications.[2][3] This technical guide delves into the history, development, mode of
action, and chemical properties of pendimethalin, providing a comprehensive resource for
researchers, scientists, and professionals in drug development and agriculture.

History and Development

The journey of dinitroaniline herbicides began in the early 1960s, with these compounds initially
known as dye intermediates.[4] The first dinitroaniline herbicide, trifluralin, was commercialized
in the 1960s in the United States.[5][6] Following this, pendimethalin was first registered for
use as a pesticide in the United States in 1972.[7][8][9] American Cyanamid was the initial
registrant, with trade names including Prowl™, Stomp™, Herbadox™, and Pay-off™.[7]

The U.S. Environmental Protection Agency (EPA) issued a Registration Standard for

pendimethalin in March 1985.[8][9] Further data on its toxicological and environmental effects
were required through a Data Call-In in October 1990.[8][9] A Reregistration Eligibility Decision
(RED) was issued in June 1997, which led to some changes in its use, such as increasing the
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restricted-entry interval from 12 to 24 hours and decreasing the maximum application rate for
residential turf grass.[7][8]

Chemical Properties and Formulations

Pendimethalin is chemically known as N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine.
[10] In its pure form, it is an orange-yellow crystalline solid with a fruity odor.[11] It is strongly
adsorbed to soil particles, and its effectiveness can be influenced by soil organic matter and
clay content.[10]

Property Value

Chemical Formula C13H19N304

Molar Mass 281.312 g-mol-1

Melting Point 47 to 58 °C (117 to 136 °F; 320 to 331 K)
Boiling Point 330 °C (626 °F; 603 K)

Solubility in water 0.275 ppm

Vapor Pressure 1.94 x 10-3 Pa at 25°C[12]

Henry's Law Constant 2.728 x 10-3 (kPa x m3/mol) at 25°C[12]

Pendimethalin is available in various formulations, including:

Emulsifiable Concentrates (EC)[7][13]

Granules (GR)[7][13]

Wettable Powders (WP)[13]

Capsule Suspensions (CS)[3]

Mode of Action

Pendimethalin's herbicidal activity stems from its role as a mitotic inhibitor.[10] It disrupts cell
division and cell elongation in the roots and shoots of emerging weeds.[1][2][11] Specifically, it
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binds to tubulin, the protein subunit of microtubules.[10][14] This binding prevents the
polymerization of tubulin into functional microtubules, which are essential for the formation of
the mitotic spindle during cell division.[14] The absence of a functional spindle apparatus halts
mitosis at the metaphase stage, leading to the formation of multinucleate cells and swelling of
the root tips.[15] This ultimately prevents the emergence and growth of susceptible weeds.[2]
[14]
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Caption: Pendimethalin's mode of action via microtubule assembly inhibition.

Synthesis and Manufacturing

The commercial production of pendimethalin involves a multi-step chemical synthesis.[16] A
common method starts with the nitration of o-xylene to create a mixture of trinitro-o-xylene
isomers.[17] This intermediate is then reacted with 1-ethylpropylamine in a process called
amination.[17] The resulting crude product is then purified through methods like distillation or
crystallization to obtain pure pendimethalin.[13] The purified active ingredient is then
formulated into the final commercial products.[13]
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Caption: A simplified workflow for the manufacturing of pendimethalin.
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Applications and Efficacy

Pendimethalin is a selective herbicide used to control most annual grasses and certain
broadleaf weeds in a wide variety of settings.[2][16]

Agricultural Applications:

Row Crops: Corn, soybeans, cotton, sorghum, peanuts, potatoes, and sunflowers.[7][11]

Cereals: Wheat, barley, rye, and triticale.[2]

Fruits and Vegetables: Beans, peas, carrots, asparagus, onions, and non-bearing fruit and
nut crops.[2][7][11]

Rice and Tobacco[7][11]

Non-Agricultural Applications:

o Turf and Lawns: Residential and commercial lawns.[2][11]
e Ornamental Plants[2][11]

e Vineyards[7][11]

Pendimethalin is effective as a pre-emergent herbicide, applied to the soil before weed seeds
germinate.[1] It can also be used in early post-emergence applications.[2]

Toxicology and Environmental Fate

In laboratory animal studies, pendimethalin has generally shown low acute toxicity.[8][9] It is
classified as practically non-toxic to slightly toxic on an acute oral basis.[10]
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Endpoint Value Classification
Oral LD50 (rat) >5000 mg/kg[10] Practically non-toxic
Dermal LD50 (rabbit) >2000 mg/kg Low toxicity
Inhalation LC50 (rat) >3.5 mg/L Very low toxicity
Eye Irritation (rabbit) Slight irritation[18] Mildly irritating

Skin Irritation (rabbit) No irritation[18] Non-irritating

Skin Sensitization (guinea pig) Not a sensitizer[18] Non-sensitizing

Pendimethalin is highly toxic to fish and aquatic invertebrates.[7] Its labels carry warnings
about the potential hazard to aquatic organisms from drift and runoff.[7]

In the environment, pendimethalin has a typical soil half-life of about 90 days and is broken
down by microbes and sunlight.[18] It has a low potential to leach into groundwater but a high
potential for loss on eroded soil.[18]

Resistance Management

While dinitroaniline herbicides have seen relatively slow evolution of weed resistance, some
cases have been reported.[5][6] Resistance to pendimethalin has been observed in species
like Lolium rigidum (rigid ryegrass), partly due to increased cytochrome P450 activity.[2] To
mitigate the development of resistance, it is recommended to rotate pendimethalin with
herbicides that have different modes of action.[1]

Experimental Protocols

Representative Experimental Protocol: Microcapsule Formulation and Efficacy Testing

This protocol is based on the methodology for preparing and testing pendimethalin
microcapsules to enhance its stability and control its release.[19]

1. Preparation of Pendimethalin Microcapsules:
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Materials: Pendimethalin, 4,4-methylenediphenyl diisocyanate (MDI), ethylenediamine
(EDA), surfactant.

Procedure:

o Prepare the dispersed phase by dissolving pendimethalin and MDI in an appropriate
solvent.

o Prepare the continuous phase containing a surfactant in water.

o Using a microfluidic device, introduce the dispersed phase and the continuous phase into
the microchannels. The shearing and squeezing forces will create tiny droplets of the
dispersed phase in the continuous phase.

o Introduce an aqueous solution of EDA, which will react with MDI at the oil-water interface
(interfacial polymerization) to form a polyurea shell around the pendimethalin core.

o Collect the formed microcapsules and wash them to remove unreacted monomers and
surfactant.

. Characterization of Microcapsules:

Morphology and Size: Analyze the shape and size distribution of the microcapsules using
scanning electron microscopy (SEM) and particle size analyzers.

Encapsulation Efficiency: Determine the amount of pendimethalin successfully
encapsulated within the microcapsules using techniques like high-performance liquid
chromatography (HPLC) after extracting the active ingredient.

Release Profile: Study the release rate of pendimethalin from the microcapsules over time
in a controlled environment, simulating field conditions.

. Herbicidal Efficacy Bioassay:

Test Weeds: Select target weed species, such as annual grasses (e.g., barnyardgrass) and
broadleaf weeds (e.g., pigweed).

Treatment Groups:
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o Untreated control

o Conventional emulsifiable concentrate (EC) formulation of pendimethalin

o Different concentrations of the prepared pendimethalin microcapsules

e Procedure:

o Sow weed seeds in pots containing a suitable soil mix.

o Apply the different herbicide formulations to the soil surface (pre-emergence application).

o Maintain the pots in a greenhouse with controlled temperature, light, and humidity.

o After a specified period (e.g., 21 days), assess the herbicidal efficacy by measuring
parameters such as weed emergence, plant height, and fresh/dry weight.

o Calculate the control efficacy compared to the untreated control.
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Caption: Key milestones in the history of pendimethalin.

Conclusion

Pendimethalin has a long and established history as a reliable dinitroaniline herbicide. Its
effectiveness in controlling a broad spectrum of weeds before they emerge has made it an
invaluable tool for modern agriculture. Understanding its history, mode of action, and chemical
properties is crucial for its continued effective and safe use, as well as for the development of
new and improved weed management strategies. As with any herbicide, responsible use,
including adherence to application guidelines and resistance management practices, is
essential to ensure its long-term viability and to minimize its impact on the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679228#history-of-pendimethalin-as-a-
dinitroaniline-herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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